Cas no 2119445-72-4 (ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate
• CAS No: 2119445-72-4
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5297601
• PubChem ID: 165476877
• Update Time: 2025-10-28

ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-ethyl-, ethyl ester
• ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C12H21N3O2/c1-6-8-9(11(16)17-7-2)14-15(10(8)13)12(3,4)5/h6-7,13H2,1-5H3
• InChI Key： VCVIOXXHSRLALX-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(CC)C(C(OCC)=O)=N1

Additional information on ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate

Comprehensive Guide to Ethyl 5-Amino-1-tert-Butyl-4-Ethyl-1H-Pyrazole-3-Carboxylate (CAS No. 2119445-72-4)

Ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate (CAS No. 2119445-72-4) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their versatile chemical properties and potential biological activities. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and potential as a building block for more complex molecules.

The molecular structure of ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate contains several functional groups that contribute to its reactivity and utility. The tert-butyl group provides steric bulk, while the ethyl ester moiety offers opportunities for further chemical modifications. The amino group at the 5-position makes this compound particularly valuable for nucleophilic substitution reactions and as a precursor for various heterocyclic systems.

In recent years, there has been growing interest in pyrazole-based compounds in medicinal chemistry, particularly for their potential as kinase inhibitors and anti-inflammatory agents. This aligns with current research trends focusing on targeted therapies and precision medicine. The ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate structure shares similarities with several clinically relevant molecules, making it a valuable intermediate for drug discovery programs.

The synthesis of CAS 2119445-72-4 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers exploring more sustainable solvents and catalytic systems for its production. These developments respond to the pharmaceutical industry's increasing focus on environmentally friendly manufacturing processes.

Analytical characterization of ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline solid with good stability under standard storage conditions. Proper handling and storage recommendations follow general laboratory safety protocols for organic compounds.

Beyond pharmaceutical applications, this pyrazole derivative shows promise in materials science. Its molecular structure suggests potential utility in the development of specialty polymers or as a ligand in coordination chemistry. These applications align with current materials research trends focusing on functional organic materials for electronic and optoelectronic devices.

The global market for specialty chemical intermediates like ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate has shown steady growth, driven by increasing R&D investment in both pharmaceutical and agrochemical sectors. Supply chain considerations have become particularly important in recent years, with manufacturers emphasizing reliable sourcing and quality control measures.

Researchers working with CAS 2119445-72-4 should be aware of recent advancements in pyrazole chemistry, including novel synthetic methodologies and emerging applications. The scientific literature contains numerous references to structurally related compounds, providing valuable insights into potential research directions and optimization strategies.

Quality specifications for ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate typically include parameters such as purity (usually ≥95% by HPLC), residual solvent content, and heavy metal limits. These specifications ensure the compound meets the requirements for various research and development applications.

Future perspectives for this compound include potential expansion into new application areas, particularly as the understanding of structure-activity relationships in pyrazole-containing compounds continues to advance. Ongoing research may reveal additional biological activities or material properties that could further increase its scientific and commercial value.

For laboratories considering working with ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate, it's important to establish appropriate analytical methods and handling procedures. The compound's stability profile and solubility characteristics should be considered when designing experiments or process development activities.

The intellectual property landscape surrounding pyrazole derivatives is active, with numerous patents covering various applications and synthetic methods. Researchers should conduct proper patent searches when considering commercial applications of CAS 2119445-72-4 or its derivatives.

Environmental and regulatory aspects of ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate follow standard protocols for research chemicals. Proper waste disposal methods and environmental risk assessments should be part of any research program involving this compound.

In conclusion, ethyl 5-amino-1-tert-butyl-4-ethyl-1H-pyrazole-3-carboxylate represents an interesting and versatile chemical building block with multiple potential applications across different scientific disciplines. Its combination of functional groups and the inherent properties of the pyrazole core make it a valuable compound for both academic research and industrial development.